Cas no 2136761-11-8 ((2S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carboxylic acid
• CAS No: 2136761-11-8
• MF: C₇H₁₀F₂N₂O₃
• MW: 208.162708759308
• CID: 5296948
• Update Time: 2026-03-10

(2S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-4,4-Difluoro-1-glycylpyrrolidine-2-carboxylic acid
• (2S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carboxylic acid

• Inchi： 1S/C7H10F2N2O3/c8-7(9)1-4(6(13)14)11(3-7)5(12)2-10/h4H,1-3,10H2,(H,13,14)/t4-/m0/s1
• InChI Key： DFHNCSPXTPTGLQ-BYPYZUCNSA-N
• SMILES： FC1(CN(C(CN)=O)[C@H](C(=O)O)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 270
• XLogP3: -3
• Topological Polar Surface Area: 83.6

Additional information on (2S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carboxylic acid (CAS No. 2136761-11-8)

(2S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carboxylic acid (CAS No. 2136761-11-8) is a specialized fluorinated pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique difluoropyrrolidine backbone coupled with an aminoacetyl group, making it a valuable intermediate for drug discovery, particularly in the development of enzyme inhibitors and peptide-based therapeutics. Its structural attributes contribute to enhanced metabolic stability and bioavailability, which are critical factors in modern drug design.

The growing interest in fluorinated compounds like (2S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carboxylic acid is driven by their ability to modulate biological activity and improve drug-like properties. Researchers are increasingly exploring its applications in targeting proteases and kinases, which are pivotal in diseases such as cancer, inflammation, and neurodegenerative disorders. The difluoropyrrolidine moiety, in particular, is known for its role in enhancing binding affinity and selectivity, making this compound a hot topic in medicinal chemistry.

From a synthetic perspective, CAS No. 2136761-11-8 is often utilized as a building block for complex molecules. Its chiral center at the 2-position ensures stereochemical precision, which is crucial for achieving desired pharmacological effects. The compound’s compatibility with solid-phase peptide synthesis (SPPS) further expands its utility in creating peptide conjugates and bioconjugates, aligning with trends in personalized medicine and targeted therapies.

Market demand for (2S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carboxylic acid is rising due to its relevance in small-molecule drug development and biologics. Pharmaceutical companies and contract research organizations (CROs) are actively sourcing high-purity batches of this compound to accelerate preclinical studies. Additionally, its role in PROTACs (Proteolysis Targeting Chimeras) and other emerging therapeutic modalities has sparked further interest, as these technologies revolutionize treatment strategies for previously undruggable targets.

For researchers and industry professionals, understanding the physicochemical properties of 2136761-11-8 is essential. The compound exhibits moderate solubility in aqueous buffers and organic solvents, facilitating its use in diverse experimental setups. Stability studies indicate that it remains intact under standard laboratory conditions, though precautions such as storage at -20°C are recommended for long-term preservation. Analytical methods like HPLC and LC-MS are commonly employed to verify its purity and structural integrity.

In the context of green chemistry, efforts are underway to optimize the synthesis of (2S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carboxylic acid to reduce waste and improve yield. Catalytic fluorination techniques and flow chemistry approaches are being explored to enhance scalability and sustainability, addressing the pharmaceutical industry’s push for eco-friendly processes. These innovations align with global initiatives to minimize the environmental impact of chemical manufacturing.

The versatility of CAS No. 2136761-11-8 extends to diagnostic applications, where it serves as a precursor for fluorescent probes and imaging agents. Its aminoacetyl group allows for facile conjugation with dyes and other reporter molecules, enabling real-time visualization of biological processes. This capability is particularly valuable in oncology and immunology research, where precise tracking of molecular interactions is paramount.

As the scientific community continues to uncover new applications for (2S)-1-(2-aminoacetyl)-4,4-difluoropyrrolidine-2-carboxylic acid, collaborations between academia and industry are expected to grow. Open-access databases and AI-driven drug discovery platforms are increasingly referencing this compound, highlighting its potential in machine learning-assisted molecular design. Such integrations are reshaping how researchers identify and optimize lead compounds, paving the way for faster, more efficient drug development cycles.

In summary, 2136761-11-8 represents a multifaceted tool for advancing life sciences and pharmaceutical innovation. Its unique chemical profile, combined with broad applicability, positions it as a key player in next-generation therapeutics. Whether you’re investigating its structure-activity relationships or scaling up production, this compound offers unparalleled opportunities to push the boundaries of scientific discovery.